Cas no 861592-92-9 (4-methoxy-3,3-dimethylbutanoic acid)

4-Methoxy-3,3-dimethylbutanoic acid is a branched-chain carboxylic acid featuring a methoxy substituent at the 4-position and two methyl groups at the 3-position. This structural configuration imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and specialty chemicals. The methoxy group enhances solubility in polar solvents, while the dimethyl substitution provides steric hindrance, influencing reactivity in selective transformations. Its well-defined molecular structure ensures consistent performance in applications such as chiral synthesis or as a building block for complex molecules. The compound is characterized by high purity and stability under standard storage conditions, ensuring reliable use in research and industrial processes.
4-methoxy-3,3-dimethylbutanoic acid structure
861592-92-9 structure
Product Name:4-methoxy-3,3-dimethylbutanoic acid
CAS No:861592-92-9
MF:
MW:
MDL:MFCD24024272
CID:4661819
PubChem ID:84221364
Update Time:2025-06-07

4-methoxy-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-3,3-dimethylbutanoic acid
    • MDL: MFCD24024272

4-methoxy-3,3-dimethylbutanoic acid Pricemore >>

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Additional information on 4-methoxy-3,3-dimethylbutanoic acid

Professional Introduction to 4-methoxy-3,3-dimethylbutanoic acid (CAS No. 861592-92-9)

4-methoxy-3,3-dimethylbutanoic acid, identified by the chemical abstracts service number CAS No. 861592-92-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of aliphatic carboxylic acids with a unique structural framework that includes a methoxy group and two methyl substituents on the third carbon atom. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular structure of 4-methoxy-3,3-dimethylbutanoic acid consists of a four-carbon chain with a carboxylic acid group at one end and a methoxy group attached to the fourth carbon. The two methyl groups on the third carbon contribute to its steric hindrance, which can influence its reactivity and interactions with biological targets. This structural motif is particularly interesting for researchers exploring novel synthetic pathways and drug development strategies.

In recent years, there has been growing interest in 4-methoxy-3,3-dimethylbutanoic acid due to its potential applications in medicinal chemistry. The compound’s ability to serve as a building block for more complex molecules has made it a focus of attention in the synthesis of bioactive peptides and metabolites. Additionally, its unique electronic properties, influenced by the methoxy and methyl groups, make it a promising candidate for studying enzyme inhibition and substrate-enzyme interactions.

One of the most compelling aspects of 4-methoxy-3,3-dimethylbutanoic acid is its role in the development of novel therapeutic agents. Researchers have been exploring its derivatives as potential candidates for treating various diseases, including metabolic disorders and inflammatory conditions. The compound’s structural features allow for modifications that can enhance its pharmacological properties, such as solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of 4-methoxy-3,3-dimethylbutanoic acid in understanding metabolic pathways and their implications in human health. For instance, researchers have investigated how derivatives of this compound can interact with key enzymes involved in fatty acid metabolism. These studies not only provide insights into the biochemical processes but also open up new avenues for developing treatments for metabolic syndromes.

The synthesis of 4-methoxy-3,3-dimethylbutanoic acid has also seen significant advancements in recent years. Chemists have developed efficient synthetic routes that minimize side reactions and maximize yield. These improvements have made it more feasible to produce larger quantities of the compound for both research and industrial applications. The availability of high-purity 4-methoxy-3,3-dimethylbutanoic acid has facilitated its use in more complex synthetic transformations and drug discovery programs.

In addition to its pharmaceutical applications, 4-methoxy-3,3-dimethylbutanoic acid has found utility in other areas of chemistry. For example, it serves as a precursor in the synthesis of specialty chemicals used in fragrances and flavorings. Its unique aroma profile makes it a valuable component in creating synthetic scents that mimic natural products.

The future prospects of 4-methoxy-3,3-dimethylbutanoic acid are promising, with ongoing research expected to uncover new applications and refine existing ones. As our understanding of molecular interactions continues to evolve, compounds like 4-methoxy-3,3-dimethylbutanoic acid will play an increasingly important role in advancing both academic research and industrial innovation.

Overall, 4-methoxy-3,3-dimethylbutanoic acid (CAS No. 861592-92-9) is a versatile and highly relevant compound in modern chemistry. Its unique structure and functional groups make it an invaluable tool for researchers across multiple disciplines. As new discoveries are made and methodologies are refined, the significance of this compound is likely to grow even further.

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